Cas no 1368934-85-3 (4-(2-methoxyphenyl)azepane)

• Product Name: 4-(2-methoxyphenyl)azepane
• CAS No: 1368934-85-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5251436
• Update Time: 2025-05-26

4-(2-methoxyphenyl)azepane Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenyl)azepane
• 1H-Azepine, hexahydro-4-(2-methoxyphenyl)-

• Inchi： 1S/C13H19NO/c1-15-13-7-3-2-6-12(13)11-5-4-9-14-10-8-11/h2-3,6-7,11,14H,4-5,8-10H2,1H3
• InChI Key： YNWPZGRIGSBCGX-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC=CC=C2OC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-methoxyphenyl)azepane

Professional Introduction to Compound with CAS No. 1368934-85-3 and Product Name: 4-(2-methoxyphenyl)azepane

4-(2-methoxyphenyl)azepane, identified by the chemical abstracts service number CAS No. 1368934-85-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This azepane derivative, featuring a 2-methoxyphenyl substituent, has garnered attention due to its structural novelty and potential biological activities. The compound belongs to the azepane class of heterocyclic compounds, which are known for their diverse pharmacological properties and applications in drug development.

The 4-(2-methoxyphenyl)azepane molecule exhibits a fused bicyclic structure consisting of a seven-membered azepane ring and a phenyl ring substituted with a methoxy group at the 2-position. This particular arrangement of functional groups makes it a promising candidate for further investigation in various therapeutic areas. The presence of the 2-methoxyphenyl moiety introduces hydrophobicity and electronic effects that can modulate the compound's interactions with biological targets, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of 4-(2-methoxyphenyl)azepane with potential target proteins. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents. Additionally, its structural features could be leveraged to design molecules with enhanced selectivity and reduced side effects compared to existing therapeutics.

In the realm of drug discovery, 4-(2-methoxyphenyl)azepane has been investigated for its potential role in addressing neurological disorders. The azepane core is known to exhibit properties that may facilitate penetration through the blood-brain barrier, which is crucial for treating central nervous system (CNS) conditions. Preliminary studies have indicated that derivatives of this compound may exhibit neuroprotective effects, making them relevant for exploring treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 4-(2-methoxyphenyl)azepane involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the desired azepane framework efficiently. The introduction of the 2-methoxyphenyl group at the 4-position of the azepane ring is achieved through selective functionalization techniques, which highlight the synthetic versatility of this scaffold.

Biological evaluation of 4-(2-methoxyphenyl)azepane has revealed promising activities in preclinical models. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with metabolic disorders, suggesting potential therapeutic benefits in managing conditions like diabetes and obesity. Furthermore, its interaction with membrane-bound receptors has been explored, indicating possible applications in cardiovascular diseases where receptor modulation plays a critical role.

The pharmacokinetic properties of 4-(2-methoxyphenyl)azepane are under active investigation to understand its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. These studies are essential for assessing the compound's suitability for further development into a clinical candidate. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been utilized to characterize its physicochemical properties and metabolic fate.

One of the key advantages of 4-(2-methoxyphenyl)azepane is its structural flexibility, which allows for derivatization to enhance specific biological activities. Researchers have synthesized various analogs by modifying different positions on the molecule or introducing additional functional groups. These modifications have led to compounds with improved potency, selectivity, and pharmacokinetic profiles, demonstrating the potential of this scaffold for drug development.

The role of computational tools in studying 4-(2-methoxyphenyl)azepane cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These simulations help predict binding affinities, identify key interaction residues, and guide the design of more effective derivatives. Such computational approaches are integral to modern drug discovery pipelines.

Future directions in the study of 4-(2-methoxyphenyl)azepane include exploring its potential in combination therapies. By pairing this compound with other agents that target different aspects of a disease pathway, researchers aim to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating its role in precision medicine approaches could open new avenues for personalized therapy based on individual patient profiles.

In conclusion,4-(2-methoxyphenyl)azepane (CAS No. 1368934-85-3) represents a fascinating molecule with diverse biological potential. Its unique structural features make it a valuable scaffold for developing novel therapeutics across multiple therapeutic areas. With ongoing research focused on optimizing its synthesis, understanding its biological activities, and improving its pharmacokinetic properties,this compound holds promise as a future pharmaceutical agent worthy of further exploration.